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Introduction

Ochromycinone is a naturally occurring angucyclinone antibiotic belonging to the
benz[a]anthraquinone class of polyketides. Its complex tetracyclic structure and potential
biological activity have garnered significant interest within the chemical and pharmaceutical
research communities. This technical guide provides a comprehensive overview of the
spectroscopic data of (+)-Ochromycinone, including Nuclear Magnetic Resonance (NMR),
Infrared (IR), and Mass Spectrometry (MS) data. Detailed experimental protocols for acquiring
this data are also presented. Furthermore, a potential signaling pathway for this class of
antibiotics is explored, offering insights into its mechanism of action.

Spectroscopic Data of (+)-Ochromycinone

The following tables summarize the key spectroscopic data obtained from the total synthesis
and characterization of (+)-Ochromycinone.

Nuclear Magnetic Resonance (NMR) Data

Table 1: *H NMR Spectroscopic Data for (+)-Ochromycinone (500 MHz, CDCl3)
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. . Coupling
Chemical Shift o . .
Multiplicity Constant (J, Integration Assignment
(3, ppm)
Hz)
12.91 S - 1H 8-OH
8.28 d 7.5 1H H-11
7.77 t 8.0 1H H-10
7.37 d 8.5 1H H-9
4.28 ddd 13.0,5.0,25 1H H-lax
3.14 m - 1H H-3
291 dd 16.0, 5.0 1H H-4ax
2.78 dd 18.5,5.0 1H H-2ax
2.68 dd 16.0, 4.0 1H H-4eq
231 dd 18.5,4.5 1H H-2eq
1.25 d 7.0 3H 3-CHs

Table 2: 3C NMR Spectroscopic Data for (+)-Ochromycinone (125 MHz, CDCIs)
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Chemical Shift (6, ppm) Assignment
207.9 C-1
191.6 C-7
181.5 C-12
162.2 C-8
137.0 C-10
134.0 C-12a
1334 C-6a
124.7 C-11
119.6 C-9
115.3 C-7a
114.8 C-11a
47.9 C-14
43.1 C-2
35.1 C-3
34.6 C-4a
20.9 3-CHs

Infrared (IR) and Mass Spectrometry (MS) Data

Table 3: IR and MS Spectroscopic Data for (+)-Ochromycinone

Spectroscopic Technique Key Data

3440, 2925, 1710, 1625, 1580, 1450, 1270,

IR (KBr, cm™1) 1160. 750

MS (ESI) m/z 307 [M+H]*
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Experimental Protocols

The following protocols are based on the methods reported for the total synthesis and
characterization of (+)-Ochromycinone.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e Instrumentation: A 500 MHz NMR spectrometer was used for acquiring *H NMR spectra, and
a 125 MHz spectrometer for 13C NMR spectra.

e Sample Preparation: The purified sample of (+)-Ochromycinone was dissolved in
deuterated chloroform (CDCls).

o Data Acquisition:

o 'H NMR spectra were recorded with chemical shifts reported in parts per million (ppm)
relative to the residual solvent peak of CHCIs (o 7.26).

o 13C NMR spectra were recorded with chemical shifts reported in ppm relative to the
solvent peak of CDCIs (& 77.0).

o Standard pulse sequences were used for both tH and 3C NMR.

Infrared (IR) Spectroscopy

 Instrumentation: A Fourier-transform infrared (FT-IR) spectrometer was used.

o Sample Preparation: The sample was prepared as a potassium bromide (KBr) pellet. A small
amount of the solid sample was ground with dry KBr and pressed into a thin, transparent
disk.

o Data Acquisition: The IR spectrum was recorded in the range of 4000-400 cm~1, and the

absorption frequencies are reported in wavenumbers (cm=1).

Mass Spectrometry (MS)

¢ Instrumentation: An electrospray ionization (ESI) mass spectrometer was used.
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o Sample Preparation: The sample was dissolved in a suitable solvent (e.g., methanol or
acetonitrile) and introduced into the mass spectrometer via direct infusion or after liquid
chromatography.

o Data Acquisition: The mass spectrum was acquired in positive ion mode, and the mass-to-
charge ratio (m/z) of the protonated molecular ion [M+H]* was determined.

Potential Signaling Pathway of Ahgucyclinone
Antibiotics

While the specific signaling pathway of Ochromycinone has not been elucidated, studies on
other angucyclinone antibiotics provide valuable insights into their potential mechanism of
action. One such example is Jadomycin B, which has been shown to act as a signaling
molecule in Streptomyces coelicolor.
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 To cite this document: BenchChem. [Spectroscopic and Mechanistic Insights into
Ochromycinone: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b019200#spectroscopic-data-of-ochromycinone-nmr-
ir-msj

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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